Cas no 1342679-81-5 (2-[1-(2-methylpropyl)-1H-pyrazol-4-yl]ethan-1-amine)

• Product Name: 2-[1-(2-methylpropyl)-1H-pyrazol-4-yl]ethan-1-amine
• CAS No: 1342679-81-5
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 5573529
• PubChem ID: 62730036
• Update Time: 2025-07-24

2-[1-(2-methylpropyl)-1H-pyrazol-4-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-ethanamine, 1-(2-methylpropyl)-
• 2-[1-(2-Methylpropyl)-1h-pyrazol-4-yl]ethan-1-amine
• 2-[1-(2-methylpropyl)-1H-pyrazol-4-yl]ethan-1-amine

• Inchi： 1S/C9H17N3/c1-8(2)6-12-7-9(3-4-10)5-11-12/h5,7-8H,3-4,6,10H2,1-2H3
• InChI Key： OOLZZAYUECZCHP-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C=C(CCN)C=N1

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 274.1±15.0 °C(Predicted)
• pka: 9.68±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-[1-(2-methylpropyl)-1H-pyrazol-4-yl]ethan-1-amine

Professional Introduction to Compound with CAS No. 1342679-81-5 and Product Name: 2-[1-(2-methylpropyl)-1H-pyrazol-4-yl]ethan-1-amine

The compound with the CAS number 1342679-81-5 and the product name 2-[1-(2-methylpropyl)-1H-pyrazol-4-yl]ethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this compound incorporates a pyrazole moiety, which is a heterocyclic aromatic ring system known for its broad spectrum of biological activities. Specifically, the presence of a 2-methylpropyl substituent on the pyrazole ring and an ethan-1-amine side chain contributes to its distinct chemical properties and reactivity.

In recent years, there has been a growing interest in pyrazole derivatives due to their versatile pharmacological effects. Pyrazole-based compounds have been extensively studied for their roles as intermediates in the synthesis of various therapeutic agents. Notably, these derivatives exhibit significant potential in the treatment of inflammatory diseases, infectious disorders, and even certain types of cancer. The compound in question, with its specific substitution pattern, has been investigated for its ability to modulate biological pathways associated with these conditions.

One of the most compelling aspects of this compound is its interaction with biological targets such as kinases and enzymes involved in cellular signaling. The pyrazol-4-yl moiety is particularly noteworthy, as it has been shown to exhibit inhibitory activity against several key enzymes implicated in disease progression. Furthermore, the 2-methylpropyl group enhances the lipophilicity of the molecule, which can improve its bioavailability and membrane permeability—a critical factor for drug efficacy. These characteristics make it an attractive candidate for further development as a lead compound in drug design.

Recent studies have highlighted the importance of optimizing the substitution patterns on heterocyclic rings to achieve desired pharmacological outcomes. The ethan-1-amine component of this compound not only contributes to its structural complexity but also plays a role in stabilizing its three-dimensional conformation. This conformational stability is essential for maintaining binding affinity to biological targets and ensuring prolonged therapeutic effects. Computational modeling and molecular dynamics simulations have been employed to elucidate the binding interactions between this compound and its target proteins, providing valuable insights into its mechanism of action.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been utilized to construct the complex framework efficiently. These synthetic strategies not only enhance the scalability of production but also allow for modifications that can fine-tune the pharmacological properties of the final product.

In addition to its potential as a standalone therapeutic agent, this compound has also been explored as a building block for more complex drug candidates. By incorporating additional functional groups or appending different pharmacophores, researchers can generate novel derivatives with enhanced specificity and potency. Such combinatorial chemistry approaches are increasingly being employed in modern drug discovery programs to accelerate the identification of new treatments.

The pharmacokinetic profile of this compound is another area of active investigation. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when tested in preclinical models. These findings are crucial for assessing its suitability for clinical translation and ensuring that it behaves predictably within a physiological context. Further research is ongoing to optimize dosing regimens and delivery systems that can maximize therapeutic efficacy while minimizing potential side effects.

From a regulatory perspective, compounds like this one must undergo rigorous testing to meet safety and efficacy standards before they can be approved for human use. Regulatory agencies require comprehensive data on both preclinical safety and clinical efficacy before granting approval. The current state of research on this compound suggests that it has promising potential but still requires extensive validation through clinical trials.

The future directions for research on this compound are multifaceted. One key area involves exploring its interactions with other biological targets beyond those already studied. Additionally, investigating its potential role in combination therapies could provide new insights into synergistic effects that might enhance overall treatment outcomes. Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing such studies and bringing new treatments to fruition.

In conclusion, the compound with CAS number 1342679-81-5 and product name 2-[1-(2-methylpropyl)-1H-pyrazol-4-yl]ethan-1-amine represents a significant contribution to pharmaceutical chemistry. Its unique structural features make it a promising candidate for further development as a therapeutic agent or as an intermediate in drug synthesis. Continued research into its biological activities, synthetic pathways, pharmacokinetic properties, and regulatory aspects will be crucial for realizing its full potential in medicine.